Cas no 1202972-12-0 (2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide)

• Product Name: 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide
• CAS No: 1202972-12-0
• MF: C₁₇H₂₁NO₃S₂
• MW: 351.483542203903
• CID: 6486374
• Update Time: 2025-05-24

2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide
• 2-(4-methoxyphenyl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]ethanesulfonamide

• Inchi： 1S/C17H21NO3S2/c1-21-15-6-4-14(5-7-15)8-12-23(19,20)18-13-17(9-10-17)16-3-2-11-22-16/h2-7,11,18H,8-10,12-13H2,1H3
• InChI Key： IXPVDWWRMODDGP-UHFFFAOYSA-N
• SMILES： C(S(NCC1(C2SC=CC=2)CC1)(=O)=O)CC1=CC=C(OC)C=C1

Additional information on 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide

Research Brief on 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide (CAS: 1202972-12-0)

Recent studies on the compound 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide (CAS: 1202972-12-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities, particularly in the modulation of specific protein targets implicated in various diseases. The compound's design incorporates a thiophene-cyclopropylmethyl moiety, which enhances its binding affinity and selectivity, making it a valuable candidate for further investigation.

The primary focus of current research has been on elucidating the compound's mechanism of action and its potential applications in treating neurological disorders and inflammatory conditions. In vitro studies have demonstrated that 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide exhibits significant inhibitory effects on key enzymes involved in neuroinflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual inhibitor, which could offer advantages over existing single-target therapies.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that the compound has favorable oral bioavailability and metabolic stability, which are critical for its development as a drug candidate. Additionally, molecular docking studies have provided insights into the compound's binding interactions with target proteins, revealing key structural determinants for its activity. These computational analyses have been complemented by X-ray crystallography studies, which have further validated the compound's binding mode.

Recent preclinical studies have evaluated the efficacy of 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The results have shown promising neuroprotective effects, including reduced oxidative stress and improved cognitive function. These outcomes underscore the compound's potential as a therapeutic intervention for neurodegenerative conditions, which currently lack effective treatments.

In conclusion, the latest research on 2-(4-methoxyphenyl)-N-{1-(thiophen-2-yl)cyclopropylmethyl}ethane-1-sulfonamide (CAS: 1202972-12-0) highlights its multifaceted biological activities and therapeutic potential. Its unique structural attributes, combined with its promising preclinical data, position it as a compelling candidate for further development. Future studies should focus on optimizing its pharmacological properties and advancing it through clinical trials to fully realize its therapeutic benefits.